Cas no 2353409-88-6 (Methoxy-Tr-NH-PEG7)
Methoxy-Tr-NH-PEG7 Chemical and Physical Properties
Names and Identifiers
-
- Methoxy-Tr-NH-PEG7
- (4-methoxyphenyl)diphenylmethylamino-PEG7
- BP-24179
- 1-(4-Methoxyphenyl)-1,1-diphenyl-5,8,11,14,17,20-hexaoxa-2-azadocosan-22-ol
- 2353409-88-6
- HY-141229
- DA-75459
- CS-0115661
- AKOS040743591
- 2-[2-[2-[2-[2-[2-[2-[[(4-methoxyphenyl)-diphenylmethyl]amino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
- (4-methoxyphenyl)-diphenyl-methylamino-PEG7
-
- Inchi: 1S/C34H47NO8/c1-37-33-14-12-32(13-15-33)34(30-8-4-2-5-9-30,31-10-6-3-7-11-31)35-16-18-38-20-22-40-24-26-42-28-29-43-27-25-41-23-21-39-19-17-36/h2-15,35-36H,16-29H2,1H3
- InChI Key: LONIPAJJJKAGCC-UHFFFAOYSA-N
- SMILES: O(CCOCCOCCOCCOCCOCCO)CCNC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 597.33016746g/mol
- Monoisotopic Mass: 597.33016746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 43
- Rotatable Bond Count: 25
- Complexity: 618
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 96.9
Methoxy-Tr-NH-PEG7 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M935988-100mg |
Methoxy-Tr-NH-PEG7 |
2353409-88-6 | ≥95% | 100mg |
¥1,440.00 | 2022-09-01 | |
| Chemenu | CM339899-250mg |
Methoxy-Tr-NH-PEG7 |
2353409-88-6 | 95%+ | 250mg |
$740 | 2024-07-28 | |
| Chemenu | CM339899-500mg |
Methoxy-Tr-NH-PEG7 |
2353409-88-6 | 95%+ | 500mg |
$1069 | 2024-07-28 | |
| Chemenu | CM339899-1g |
Methoxy-Tr-NH-PEG7 |
2353409-88-6 | 95%+ | 1g |
$1644 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1186301-250mg |
Methoxy-Tr-NH-PEG7 |
2353409-88-6 | 98% | 250mg |
¥6253 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1186301-500mg |
Methoxy-Tr-NH-PEG7 |
2353409-88-6 | 98% | 500mg |
¥9033 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1186301-1g |
Methoxy-Tr-NH-PEG7 |
2353409-88-6 | 98% | 1g |
¥13891 | 2023-04-14 | |
| 1PlusChem | 1P01JPCL-250mg |
(4-methoxyphenyl)diphenylmethylamino-PEG7 |
2353409-88-6 | 98% | 250mg |
$639.00 | 2024-05-23 | |
| A2B Chem LLC | AZ98133-250mg |
(4-methoxyphenyl)diphenylmethylamino-PEG7 |
2353409-88-6 | 98% | 250mg |
$600.00 | 2024-04-20 |
Methoxy-Tr-NH-PEG7 Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on Methoxy-Tr-NH-PEG7
Professional Introduction to Methoxy-Tr-NH-PEG7 (CAS No. 2353409-88-6)
Methoxy-Tr-NH-PEG7, a compound with the chemical identifier CAS No. 2353409-88-6, represents a significant advancement in the field of pharmaceutical chemistry and biotechnology. This compound, featuring a Methoxy group and a PEG7 (polyethylene glycol with a molecular weight of approximately 750 g/mol) backbone, has garnered considerable attention due to its versatile applications in drug delivery systems, biomolecular interactions, and therapeutic interventions.
The incorporation of the Methoxy group into the molecular structure enhances the stability and solubility of Methoxy-Tr-NH-PEG7, making it an ideal candidate for various biomedical applications. The PEG7 moiety, known for its biocompatibility and hydrophilicity, further contributes to the compound's ability to interact effectively with biological systems. This unique combination has positioned Methoxy-Tr-NH-PEG7 as a cornerstone in the development of novel pharmaceutical formulations.
Recent research in the field of nanomedicine has highlighted the potential of Methoxy-Tr-NH-PEG7 as a carrier for targeted drug delivery. Studies have demonstrated that the PEG7 component can significantly improve the circulation time of therapeutic agents within the bloodstream, thereby enhancing their efficacy. Moreover, the presence of the Methoxy group facilitates better binding to target receptors, ensuring precise delivery to diseased cells while minimizing side effects on healthy tissues.
In addition to its role in drug delivery, Methoxy-Tr-NH-PEG7 has shown promise in the development of diagnostic tools. Researchers have leveraged its ability to form stable complexes with biomolecules, enabling the creation of highly sensitive biosensors. These biosensors are capable of detecting minute quantities of specific analytes, making them invaluable in early disease diagnosis and monitoring.
The biocompatibility and low immunogenicity of Methoxy-Tr-NH-PEG7 have also made it a popular choice for tissue engineering applications. Studies have indicated that this compound can serve as a scaffold for cell growth and tissue regeneration. Its hydrophilic nature promotes water retention, creating an optimal environment for cellular proliferation and differentiation. This has significant implications for regenerative medicine, particularly in the treatment of burns, wounds, and degenerative diseases.
Advances in polymer chemistry have further expanded the applications of Methoxy-Tr-NH-PEG7. Researchers have developed novel polymeric nanoparticles incorporating this compound as a key component. These nanoparticles exhibit enhanced stability and controlled release profiles, making them suitable for sustained drug delivery over extended periods. This innovation holds promise for chronic disease management, where long-term therapeutic intervention is often required.
The role of Methoxy-Tr-NH-PEG7 in gene therapy is another area of active research. Its ability to form stable complexes with nucleic acids has enabled the development of efficient gene delivery vectors. These vectors are designed to protect genetic material from degradation and facilitate its entry into target cells. This has opened new avenues for treating genetic disorders and cancers by introducing corrective genes or silencing harmful ones.
Economic considerations also play a crucial role in the adoption of Methoxy-Tr-NH-PEG7 in industrial applications. The compound's scalability and cost-effectiveness make it an attractive option for large-scale pharmaceutical production. Manufacturers are increasingly investing in synthetic methodologies that optimize yield and purity while minimizing production costs. This has led to more affordable and accessible therapeutic solutions for patients worldwide.
The environmental impact of using Methoxy-Tr-NH-PEG7 is another important consideration. Research efforts have focused on developing sustainable synthetic routes that reduce waste generation and energy consumption. By incorporating green chemistry principles, scientists aim to minimize the ecological footprint associated with producing this compound. Such initiatives align with global efforts to promote sustainable practices in pharmaceutical manufacturing.
The future prospects of Methoxy-Tr-NH-PEG7 are vast and multifaceted. Ongoing research continues to uncover new applications and refine existing ones. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for society. As our understanding of biological systems evolves, so too will the capabilities of compounds like Methoxy-Tr-NH-PEG7.
2353409-88-6 (Methoxy-Tr-NH-PEG7) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)